Cas no 170023-30-0 (4-(1,3,4-triazol-1-yl)benzaldehyde)
170023-30-0 structure
Product Name:4-(1,3,4-triazol-1-yl)benzaldehyde
CAS No:170023-30-0
MF:C9H7N3O
MW:173.171381235123
CID:2123323
PubChem ID:22631006
Update Time:2025-04-21
4-(1,3,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3,4-triazol-1-yl)benzaldehyde
- 170023-30-0
- 4-(4H-1,2,4-Triazol-4-yl)benzaldehyde
- SCHEMBL2511973
- DB-331487
- 4-[1,3,4]triazol-1-yl-benzaldehyde
- VYHSHTIUVDTDBF-UHFFFAOYSA-N
- CS-0182976
- Benzaldehyde, 4-(4H-1,2,4-triazol-4-yl)-
- 4-(4H-1,2,4-triazol-4-yl)-benzaldehyde
- 4-(1,2,4-triazol-4-yl)benzaldehyde
- 4-[1,3,4] triazol-1-yl-benzaldehyde
-
- Inchi: 1S/C9H7N3O/c13-5-8-1-3-9(4-2-8)12-6-10-11-7-12/h1-7H
- InChI Key: VYHSHTIUVDTDBF-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)N1C=NN=C1
Computed Properties
- Exact Mass: 173.058911855Da
- Monoisotopic Mass: 173.058911855Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 47.8Ų
4-(1,3,4-triazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1253646-1g |
4-(4H-1,2,4-Triazol-4-yl)benzaldehyde |
170023-30-0 | 98% | 1g |
¥2520.00 | 2023-11-21 | |
| Ambeed | A1351795-1g |
4-(4H-1,2,4-Triazol-4-yl)benzaldehyde |
170023-30-0 | 97% | 1g |
$265.0 | 2025-02-25 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | CCL3000820-1g |
4-(1,3,4-triazol-1-yl)benzaldehyde |
170023-30-0 | 95% | 1g |
¥1800 | 2023-11-08 | |
| Ambeed | A1351795-100mg |
4-(4H-1,2,4-Triazol-4-yl)benzaldehyde |
170023-30-0 | 97% | 100mg |
$58.0 | 2025-02-25 | |
| Ambeed | A1351795-250mg |
4-(4H-1,2,4-Triazol-4-yl)benzaldehyde |
170023-30-0 | 97% | 250mg |
$98.0 | 2025-02-25 | |
| Ambeed | A1351795-5g |
4-(4H-1,2,4-Triazol-4-yl)benzaldehyde |
170023-30-0 | 97% | 5g |
$794.0 | 2025-02-25 |
4-(1,3,4-triazol-1-yl)benzaldehyde Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
170023-30-0 (4-(1,3,4-triazol-1-yl)benzaldehyde) Related Products
- 714568-70-4(2-4-(4H-1,2,4-triazol-4-yl)phenylethan-1-amine)
- 121375-15-3(BENZALDEHYDE, 2-AMINO-3-METHYL-5-(4H-1,2,4-TRIAZOL-4-YL)-)
- 91004-62-5(4H-1,2,4-Triazole, 4-(3-methylphenyl)-)
- 737781-59-8(4H-1,2,4-TRIAZOLE, 4,4'-(1,4-PHENYLENE)BIS-, MONOHYDRATE)
- 102792-08-5(Benzenamine, 2-methyl-4-(4H-1,2,4-triazol-4-yl)-)
- 217192-45-5(Benzeneethanol, 4-(4H-1,2,4-triazol-4-yl)-)
- 717871-76-6(Benzoyl chloride, 4-(4H-1,2,4-triazol-4-yl)- (9CI))
- 335255-80-6(3-Htba)
- 157069-48-2(Hcpt)
- 954325-79-2(2-Methyl-5-(4H-1,2,4-triazol-4-yl)aniline)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk